Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate

• IUPAC Name: ethyl 3-bromoimidazo[2,1-b][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C8H7BrN2O2S/c1-2-13-7(12)5-3-10-8-11(5)6(9)4-14-8/h3-4H,2H2,1H3
• InChI Key: HAOBUOKPHUDPOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1C(=CS2)Br
• Molecular Formula: C8H7BrN2O2S
• Molecular Weight: 275.12 g/mol

Description

“Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate” is a chemical compound that has gained significant attention in recent years due to its potential in various applications. It is a derivative of thiazole, a five-membered heterocyclic compound with a general formula of C3H3NS. The compound has a molecular weight of 275.13 g/mol.

Synthesis Analysis

The synthesis of thiazole derivatives, including “Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate”, has been a subject of interest in medicinal chemistry. For instance, some imidazo[2,1-b]thiazole derivatives were synthesized by the reaction of 1-(2-amino-4-methylthiazol-5-yl)ethanone or ethyl 2-amino-4-methylthiazole-5-carboxylate with α-bromo aralkyl ketones (phenacyl bromides) in the presence of polyethylene glycol-400 (PEG-400) under Microwave Irradiation (MWI) at 300 W.

Molecular Structure Analysis

The molecular structure of “Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate” can be represented by the InChI code: 1S/C8H7BrN2O2S/c1-2-13-7(12)5-4-11-6(9)3-10-8(11)14-5/h3-4H,2H2,1H3. The compound contains a thiazole ring, which is a five-membered heterocyclic compound with sulfur and nitrogen atoms.

Chemical Reactions Analysis

Thiazoles, including “Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate”, have shown to undergo various chemical reactions. For instance, bis-thiazoles were prepared by the reaction of 3-hexylthiophene with lithium 2,2,6,6-tetramethylpiperidide to give 4-hexylthiophene-2-carbaldehyde, which was then reacted with dithiooxamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate” include a molecular weight of 275.13 g/mol. The compound has a molecular formula of C8H7BrN2O2S.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has been conducted on the synthesis of heterocyclic compounds using Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate as a precursor. These compounds have been explored for their potential anti-inflammatory, analgesic, and antipyretic activities. For instance, a group of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates was prepared by reaction with ethyl 2-chloroacetoacetate, leading to compounds evaluated for such pharmacological activities (Abignente et al., 1983).

Structural and Crystallographic Studies

Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate derivatives have been the subject of structural and crystallographic studies. These studies aim to understand the molecular and crystal structure of these compounds, which is crucial for designing drugs with desired pharmacological effects. For example, the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate and its adducts have been determined, revealing insights into their molecular associations and hydrogen-bonding patterns (Lynch & Mcclenaghan, 2004).

Development of Anticancer and Immunomodulatory Agents

Some novel derivatives of Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate have been synthesized and evaluated for their immunomodulatory and anticancer activities. These studies aim to develop new therapeutic agents that can modulate the immune response and exhibit cytotoxicity against cancer cells. For instance, certain derivatives have shown significant inhibition of NO generation and possessed cytotoxicity against colon carcinoma and hepatocellular carcinoma cells (Abdel‐Aziz et al., 2009).

Microwave-Assisted Synthesis for Antioxidant and Antimicrobial Activity

The use of microwave-assisted synthesis techniques with Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate derivatives has been explored to enhance the efficiency of compound synthesis. These methods not only expedite the synthesis process but also contribute to the development of compounds with potential antioxidant and antimicrobial activities. This approach demonstrates the versatility of Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate in the synthesis of biologically active molecules (Youssef & Amin, 2012).

Future Directions

The future directions for “Ethyl 3-bromoimidazo[2,1-b]thiazole-5-carboxylate” could involve further exploration of its potential applications in various fields. Given the wide range of biological activities exhibited by thiazole derivatives, this compound could be a subject of interest in the development of new therapeutic agents for various pathological conditions.